Cas no 158776-07-9 (Dibenzoa,ipyrene-d14)

• Product Name: Dibenzoa,ipyrene-d14
• CAS No: 158776-07-9
• Molecular Formula: C₂₄H₁₆
• Molecular Weight: 318.470109939575
• CID: 137973
• PubChem ID: 56845951

Dibenzoa,ipyrene-d14 Properties

Names and Identifiers

• Benzo[rst]pentaphene-d14(9CI)
• DIBENZO[A,I]PYRENE-D14
• Dibenzo[a,i]pyrene-d14100µg
• NSC 87521-d14
• Dibenzo[b,h]pyrene-d14
• Benzo[rst]pentacene-d14
• Benzo[rst]pentaphene-d14
• 1,2:7,8-Dibenzpyrene-d14
• 3,4:9,10-Dibenzopyrene-d14
• Dibenzo(a,i)pyrene-d14
• 3,4,5,6,8,10,11,13,15,16,17,18,21,22-tetradecadeuteriohexacyclo[10.10.2.02,7.09,23.014,19.020,24]tetracosa-1(23),2,4,6,8,10,12,14,16,18,20(24),21-dodecaene
• HY-124211S
• F90728
• J-013544
• 158776-07-9
• CS-0623886
• AKOS015910533
• DB-319071
• Benzo[rst]pentaphene-d14 (9CI); Dibenzo[a,i]pyrene-d14; Dibenzo[a,i]pyrene D14

• InChIKey： BOTBICNTKGIWEO-WZAAGXFHSA-N
• Inchi： InChI=1S/C24H16/c1-3-7-19-15(5-1)13-17-9-10-18-14-16-6-2-4-8-20(16)22-12-11-21(19)23(17)24(18)22/h1-4,7-14H,5-6H2/i1D,2D,3D,4D,5D,6D,7D,8D,9D,10D,11D,12D,13D,14D
• SMILES： [2H]C1=C2C(C(=C(C([2H])=C2C2C(=C(C3=C4C=2C1=C([2H])C([2H])=C4C([2H])=C1C(C(=C(C([2H])=C31)[2H])[2H])[2H])[2H])[2H])[2H])[2H])[2H]

Computed Properties

• Exact Mass: 316.197424890g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 0
• Monoisotopic Mass: 316.197424890g/mol
• Heavy Atom Count: 24
• Complexity: 436
• Isotope Atom Count: 14
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 7.3
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Boiling Point: 552.3±17.0 °C at 760 mmHg
• Vapor Pressure: 0.0±0.7 mmHg at 25°C
• Flash Point: 282.0±15.1 °C
• Density: 1.3±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Pyrenes Benzopyrenes